Cas no 39169-54-5 ((3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid
• CAS No: 39169-54-5
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 5910446
• PubChem ID: 69058673
• Update Time: 2025-06-08

(3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 39169-54-5
• (3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid
• SCHEMBL4478666
• EN300-1869871
• (S)-beta-Hydroxy-4-methoxybenzenepropionic acid

• Inchi： 1S/C10H12O4/c1-14-8-4-2-7(3-5-8)9(11)6-10(12)13/h2-5,9,11H,6H2,1H3,(H,12,13)/t9-/m0/s1
• InChI Key： XMBIPIXMXHNYNB-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid

Introduction to (3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic Acid (CAS No. 39169-54-5)

(3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid, identified by its CAS number 39169-54-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its stereogenic center and aromatic substituent, has garnered attention due to its potential biological activities and its role in synthetic chemistry. The compound belongs to a class of molecules that exhibit structural features common in bioactive natural products, making it a valuable scaffold for drug discovery and development.

The structural motif of (3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid consists of a chiral proline-like backbone with an additional hydroxyl group and a 4-methoxyphenyl side chain. This configuration not only imparts unique stereochemical properties but also suggests possible interactions with biological targets. The presence of the hydroxyl group and the methoxy-substituted aromatic ring enhances the compound's solubility and reactivity, making it amenable to further functionalization.

In recent years, there has been a growing interest in the development of molecules that can modulate enzyme activity and cellular processes. The stereochemistry of (3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid is particularly noteworthy, as enantiomeric differences can significantly influence biological activity. Studies have shown that the (S)-configuration at the stereogenic center can lead to enhanced binding affinity and selectivity for certain biological targets. This has prompted researchers to explore its potential as a lead compound in the design of novel therapeutic agents.

One of the most compelling aspects of (3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid is its versatility in synthetic chemistry. The compound serves as a versatile building block for the synthesis of more complex molecules. Its chiral center allows for the preparation of enantiomerically pure derivatives, which are often essential for achieving optimal pharmacological profiles. Additionally, the aromatic ring can be further modified through various chemical reactions, such as Suzuki-Miyaura cross-coupling, allowing for the introduction of diverse substituents.

The pharmaceutical industry has been particularly keen on exploring derivatives of (3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid due to their potential therapeutic applications. For instance, modifications to the aromatic ring have led to compounds with anti-inflammatory and analgesic properties. Furthermore, studies have indicated that derivatives of this molecule may exhibit antimicrobial activity, making them candidates for treating infections caused by resistant bacterial strains.

Recent advances in computational chemistry have also contributed to the study of (3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into the structural features that contribute to its bioactivity and have guided the design of more potent derivatives. By leveraging computational methods, researchers can accelerate the discovery process and identify promising candidates for further experimental validation.

The synthesis of (3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid itself presents an interesting challenge due to its stereogenic center and functional groups. Traditional synthetic routes often involve chiral auxiliaries or catalysts to ensure high enantiomeric purity. Recent developments in asymmetric synthesis have opened up new possibilities for more efficient and scalable production methods. These advances have not only improved access to this compound but also paved the way for its use in larger-scale applications.

In conclusion, (39169-54-5)(3S)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid represents a fascinating molecule with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its synthetic versatility, make it an attractive scaffold for designing novel bioactive compounds. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.